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Compound of Interest

Compound Name: 1-(Acetyl-d3)adamantane

Cat. No.: B15294557 Get Quote

An In-Depth Technical Guide to 1-(Acetyl-d3)adamantane

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(Acetyl-d3)adamantane is the deuterated form of 1-acetyladamantane. The adamantane

cage is a rigid, lipophilic, and three-dimensional hydrocarbon structure that has been a

valuable building block in medicinal chemistry. Its derivatives have shown a wide range of

biological activities, including antiviral, antibacterial, and anticancer properties. The introduction

of an adamantane moiety can improve the pharmacological properties of a drug by increasing

its lipophilicity.

Stable isotope-labeled compounds such as 1-(Acetyl-d3)adamantane are crucial tools in

analytical chemistry. They are primarily used as internal standards in quantitative mass

spectrometry-based assays (e.g., LC-MS or GC-MS) for the precise measurement of the

corresponding non-labeled compound in complex biological matrices. The near-identical

physicochemical properties of the deuterated and non-deuterated forms ensure they behave

similarly during sample preparation and analysis, while the mass difference allows for their

distinct detection by a mass spectrometer.

This guide provides key technical data for 1-(Acetyl-d3)adamantane, a representative

analytical protocol for its use, and a broader look at the synthesis and biological context of

adamantane derivatives.
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Compound Data and Properties
The fundamental properties of 1-(Acetyl-d3)adamantane and its non-deuterated analog are

summarized below for easy reference.

Property 1-(Acetyl-d3)adamantane 1-Acetyladamantane

CAS Number 1280225-89-9[1] 1660-04-4

Molecular Formula C₁₂H₁₅D₃O[1] C₁₂H₁₈O

Molecular Weight 181.29 g/mol [1] 178.27 g/mol

Synonyms
1-Tricyclo[3.3.1.13,7]dec-1-

ylethanone-2,2,2-d3[1]

1-Adamantyl methyl ketone,

Methyl 1-adamantyl ketone

Appearance - White Crystalline Powder

Melting Point - 53-55 °C

Boiling Point - 250.52 °C (estimate)

Solubility -
Insoluble in water, soluble in

methanol[2]

Application in Quantitative Analysis: A
Representative Protocol
The primary application of 1-(Acetyl-d3)adamantane is as an internal standard for the

accurate quantification of 1-acetyladamantane in biological samples. Below is a representative

experimental protocol for a plasma sample analysis using liquid chromatography-tandem mass

spectrometry (LC-MS/MS).

Objective: To quantify the concentration of 1-acetyladamantane in human plasma using 1-
(Acetyl-d3)adamantane as an internal standard.

Materials:

Human plasma (K2-EDTA)
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1-Acetyladamantane (analytical standard)

1-(Acetyl-d3)adamantane (internal standard, IS)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Protein precipitation plates or microcentrifuge tubes

Methodology:

Preparation of Standard and Internal Standard Solutions:

Prepare a stock solution of 1-acetyladamantane (1 mg/mL) in methanol.

Prepare a stock solution of 1-(Acetyl-d3)adamantane (1 mg/mL) in methanol.

From the stock solutions, prepare a series of working standard solutions of 1-

acetyladamantane at various concentrations by serial dilution.

Prepare a working internal standard solution of 1-(Acetyl-d3)adamantane at a fixed

concentration (e.g., 100 ng/mL).

Sample Preparation (Protein Precipitation):

To 50 µL of plasma sample (or standard, or blank), add 10 µL of the internal standard

working solution.

Vortex briefly.

Add 200 µL of cold acetonitrile to precipitate proteins.

Vortex vigorously for 1 minute.
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Centrifuge at 4000 rpm for 10 minutes to pellet the precipitated protein.

Transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS

analysis.

LC-MS/MS Conditions:

Liquid Chromatography (LC):

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: Start at 30% B, ramp to 95% B over 5 minutes, hold for 1 minute, return to

initial conditions and equilibrate.

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Mass Spectrometry (MS/MS):

Ionization Mode: Positive Electrospray Ionization (ESI+)

Detection Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions:

1-Acetyladamantane: m/z 179.1 → 135.1

1-(Acetyl-d3)adamantane (IS): m/z 182.1 → 135.1

Note: The precursor ion (Q1) for the deuterated standard is +3 Da compared to the

analyte, while the product ion (Q3) can be the same if the deuterium atoms are not lost

during fragmentation.

Data Analysis:
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Construct a calibration curve by plotting the ratio of the analyte peak area to the internal

standard peak area against the concentration of the standards.

Determine the concentration of 1-acetyladamantane in the unknown plasma samples by

interpolating their peak area ratios from the calibration curve.

Synthesis and Biological Context
While a specific synthesis protocol for 1-(Acetyl-d3)adamantane is not readily available in the

literature, a general approach would involve the Friedel-Crafts acylation of adamantane using

deuterated acetyl chloride (CD₃COCl) in the presence of a Lewis acid catalyst like aluminum

chloride (AlCl₃).

Adamantane

1-(Acetyl-d3)adamantane

Friedel-Crafts Acylation

Acetyl-d3 Chloride
(CD₃COCl)

Lewis Acid
(e.g., AlCl₃)

Click to download full resolution via product page

A generalized synthetic pathway for 1-(Acetyl-d3)adamantane.

The adamantane scaffold is of significant interest in drug development. Its rigid and lipophilic

nature can enhance a molecule's ability to cross cell membranes and can provide a stable

anchor for pharmacophores. Adamantane derivatives have been investigated for a wide range

of therapeutic applications:

Antiviral Activity: Amantadine and Rimantadine are well-known adamantane derivatives that

have been used as antiviral drugs against Influenza A.
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Antibacterial and Antifungal Activity: Various adamantane-containing compounds have

shown efficacy against both Gram-positive and Gram-negative bacteria, as well as

pathogenic fungi.

Anticancer Activity: The incorporation of an adamantane moiety has been explored as a

strategy to improve the efficacy and pharmacokinetic profile of anticancer agents.

Anti-inflammatory and Antidiabetic Properties: Certain derivatives have also demonstrated

potential in treating inflammation and type 2 diabetes.

While no specific signaling pathways involving 1-acetyladamantane have been detailed in the

reviewed literature, the broad bioactivity of related compounds suggests that its quantification

in biological systems is a relevant area of research, likely to investigate its metabolism,

pharmacokinetics, or as a potential biomarker.
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Workflow for quantitative analysis using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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